Cas no 189128-71-0 (Benzoic acid, 2-[[1-(4-ethylphenyl)-2-nitroethyl]thio]-)

Benzoic acid, 2-[[1-(4-ethylphenyl)-2-nitroethyl]thio]- structure
189128-71-0 structure
Product name:Benzoic acid, 2-[[1-(4-ethylphenyl)-2-nitroethyl]thio]-
CAS No:189128-71-0
MF:C17H17NO4S
MW:331.38618350029
CID:1380646

Benzoic acid, 2-[[1-(4-ethylphenyl)-2-nitroethyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[[1-(4-ethylphenyl)-2-nitroethyl]thio]-
    • Inchi: 1S/C17H17NO4S/c1-2-12-7-9-13(10-8-12)16(11-18(21)22)23-15-6-4-3-5-14(15)17(19)20/h3-10,16H,2,11H2,1H3,(H,19,20)
    • InChI Key: GNLBQOAYZZCHCW-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC=C1SC(C1=CC=C(CC)C=C1)C[N+]([O-])=O

Computed Properties

  • Exact Mass: 331.08791

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 510.6±50.0 °C(Predicted)
  • PSA: 80.44
  • pka: 3.42±0.36(Predicted)

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